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Compound of Interest

Compound Name: TCL065

Cat. No.: B15574044 Get Quote

Technical Support Center: CYC065 (Fadraciclib)
This guide provides troubleshooting advice and answers to frequently asked questions for

researchers and scientists working with CYC065 (Fadraciclib), a selective inhibitor of cyclin-

dependent kinases CDK2 and CDK9. A primary challenge in preclinical studies is the

compound's limited solubility in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: Why is my CYC065 powder not dissolving in aqueous buffers like PBS or saline?

A1: CYC065 is a small molecule inhibitor that is sparingly soluble in water.[1][2][3] Direct

dissolution in aqueous buffers is not recommended as it will likely result in precipitation or an

inhomogeneous suspension. Organic solvents are required to first create a concentrated stock

solution.

Q2: What is the recommended solvent for preparing a stock solution of CYC065?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for creating a primary stock

solution of CYC065.[1] It is crucial to use fresh, anhydrous (moisture-free) DMSO, as absorbed

moisture can significantly reduce the compound's solubility.[1][4]

Q3: My CYC065 precipitated when I diluted my DMSO stock into my aqueous cell culture

medium. What went wrong?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15574044?utm_src=pdf-interest
https://www.selleckchem.com/products/fadraciclib.html
https://www.selleck.co.jp/datasheet/fadraciclib-S737101-DataSheet.pdf
https://www.selleck.cn/datasheet/fadraciclib-S737101-DataSheet.pdf
https://www.selleckchem.com/products/fadraciclib.html
https://www.selleckchem.com/products/fadraciclib.html
https://www.selleckchem.com/products/fimepinostat-cudc-907-pi3k-hdac-inhibitor.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: This is a common issue known as "fall-out" or precipitation. It occurs when the

concentration of the compound in the final aqueous solution exceeds its solubility limit. Even

though the DMSO stock is clear, the compound can crash out upon dilution in a buffer where it

is less soluble. To avoid this, ensure the final concentration of DMSO in your aqueous medium

is low (typically ≤0.5%) and that the final concentration of CYC065 is within its working range

for your specific cell line, which may require optimization.

Q4: Can I use heating or sonication to help dissolve CYC065?

A4: Yes, gentle warming (e.g., to 60°C) and sonication can be used to aid the dissolution of

CYC065 in DMSO.[5][6] However, always ensure your vial is properly sealed to prevent solvent

evaporation. For aqueous preparations, these methods might temporarily help create a

suspension but may not prevent eventual precipitation.

Q5: What are the typical concentrations for CYC065 stock solutions and working solutions?

A5: Stock solutions in DMSO are typically prepared at high concentrations, such as 10 mM to

80 mM.[1] Working concentrations for in vitro experiments, such as cell-based assays, are

much lower, often in the micromolar (µM) or even nanomolar (nM) range.[1][7] For instance,

IC50 values (the concentration required to inhibit a biological process by 50%) for CYC065

against CDK2 and CDK9 are 5 nM and 26 nM, respectively.[1][8]

Solubility Data
The solubility of CYC065 can vary based on the solvent, temperature, and purity of the

compound. The following table summarizes available solubility data.
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Solvent Maximum Solubility Notes

DMSO 80 mg/mL (~201 mM)[1]
Use of fresh, anhydrous

DMSO is critical.[1][4]

Ethanol 80 mg/mL[1]

Water Insoluble[1][2][3]

Formulation (In Vivo) ≥2.08 mg/mL

In a vehicle of 10% DMSO,

40% PEG300, 5% Tween-80,

and 45% saline.[5]

Formulation (In Vivo) ≥5 mg/mL (suspension)

In a vehicle of

Carboxymethylcellulose

sodium (CMC-Na).[2][3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM CYC065 Stock
Solution in DMSO
Objective: To prepare a high-concentration primary stock solution for long-term storage and

subsequent dilution.

Materials:

CYC065 powder (Molecular Weight: 397.52 g/mol )

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Calculate Mass: To prepare 1 mL of a 10 mM stock solution, you will need 3.975 mg of

CYC065.
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Calculation: 0.01 mol/L * 0.001 L * 397.52 g/mol = 0.003975 g = 3.975 mg

Weigh Compound: Carefully weigh out the required amount of CYC065 powder and place it

in a sterile vial.

Add Solvent: Add the calculated volume of anhydrous DMSO to the vial.

Dissolve: Vortex the solution thoroughly. If necessary, use a sonicator or warm the vial in a

water bath to ensure complete dissolution. Visually inspect the solution to ensure no solid

particles remain.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.[1]

Protocol 2: Diluting CYC065 into Aqueous Media for
Cell-Based Assays
Objective: To prepare a working solution of CYC065 in cell culture media while minimizing

precipitation.

Procedure:

Thaw Stock: Thaw a single aliquot of your concentrated CYC065 DMSO stock solution.

Intermediate Dilution (Optional but Recommended): Perform a serial dilution. First, dilute the

high-concentration stock into your cell culture medium to create an intermediate stock that is

100x or 1000x your final desired concentration.

Final Dilution: Add the required volume of the intermediate stock to your cell culture plate

wells. For example, to achieve a 1 µM final concentration from a 1000 µM (1 mM)

intermediate stock, add 1 µL of the intermediate stock to 1 mL of media in the well.

Mix Gently: Immediately after adding the compound, gently mix the contents of the well by

swirling the plate to ensure rapid and even dispersion. This helps prevent localized high

concentrations that can lead to precipitation.
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Final DMSO Concentration: Always calculate the final percentage of DMSO in your culture

medium and include a vehicle control (medium with the same percentage of DMSO) in your

experiment.

Troubleshooting Workflow
If you encounter solubility issues, follow this workflow to diagnose and solve the problem.
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Start: CYC065 Powder Insoluble
in Aqueous Buffer

Did you use DMSO
as the primary solvent?

Action: Prepare a stock solution
in 100% anhydrous DMSO.

No

Did the compound precipitate
after dilution into media?

Yes

Is the final DMSO concentration
high (e.g., >0.5%)?

Yes

Success: CYC065 is soluble
in working solution.

No

Action: Lower the final DMSO %
by using a higher stock concentration.

Yes

Was the solution mixed
immediately after dilution?

No

Action: Ensure rapid mixing
to avoid localized high concentrations.

No

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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